Cas no 58564-88-8 (7-Oxabicyclo[2.2.1]heptan-2-one)

• Product Name: 7-Oxabicyclo[2.2.1]heptan-2-one
• CAS No: 58564-88-8
• MF: C₆H₈O₂
• MW: 112.126522064209
• MDL: MFCD24688157
• CID: 341636
• PubChem ID: 12264628
• Update Time: 2025-10-22

7-Oxabicyclo[2.2.1]heptan-2-one Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptan-2-one
• 7-oxabicyclo[2.2.1]heptan-3-one
• 7-Oxa-bicyclo[2.2.1]heptan-2-one
• EN300-246577
• PS-17695
• DTXSID50483066
• 58564-88-8
• E88315
• WXPQJUYTXIJMPB-UHFFFAOYSA-N
• SCHEMBL1701067
• 1020823-07-7
• (1S,4R)-7-oxabicyclo[2.2.1]heptan-2-one

• MDL： MFCD24688157
• Inchi： 1S/C6H8O2/c7-5-3-4-1-2-6(5)8-4/h4,6H,1-3H2
• InChI Key： WXPQJUYTXIJMPB-UHFFFAOYSA-N
• SMILES： O1C2C(CC1CC2)=O

Computed Properties

• Exact Mass: 112.05244
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones

Additional information on 7-Oxabicyclo[2.2.1]heptan-2-one

7-Oxabicyclo[2.2.1]heptan-2-one: A Comprehensive Overview

7-Oxabicyclo[2.2.1]heptan-2-one (CAS No: 58564-88-8) is a unique bicyclic compound with a fused ring system that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, often referred to as oxabicycloheptanone, is characterized by its rigid bicyclic structure, which imparts distinctive chemical and physical properties.

The molecular structure of 7-oxabicyclo[2.2.1]heptan-2-one consists of a bicyclo[2.2.1] framework with an oxygen atom at the 7-position and a ketone group at the 2-position. This arrangement creates a highly strained system, making it an intriguing subject for studying ring strain effects in organic compounds. Recent studies have highlighted its potential as a building block in drug design due to its ability to form stable complexes with various biomolecules.

One of the most notable applications of 7-oxabicyclo[2.2.1]heptan-2-one is in the field of medicinal chemistry, where it serves as a versatile scaffold for developing bioactive molecules. Researchers have explored its use in designing antibiotics, antiviral agents, and anticancer drugs. For instance, a study published in *Nature Communications* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms.

In addition to its pharmacological applications, 7-oxabicyclo[2.2.1]heptan-2-one has found utility in materials science as a precursor for advanced polymers and materials with tailored mechanical properties. Its rigid structure makes it an ideal candidate for synthesizing high-performance polymers that can withstand extreme conditions, such as elevated temperatures and mechanical stress.

The synthesis of 7-oxabicyclo[2.2.1]heptan-2-one involves a variety of methodologies, including acid-catalyzed cyclization reactions and enzymatic approaches. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly valuable for chiral recognition studies and enantioselective catalysis.

From an environmental standpoint, 7-oxabicyclo[2.2.1]heptan-2-one exhibits low toxicity and biodegradability under controlled conditions, making it a sustainable choice for industrial applications. Its eco-friendly profile aligns with the growing demand for green chemistry practices in modern manufacturing processes.

In conclusion, 7-Oxabicyclo[2.2.1]heptan-2-one (CAS No: 58564-88-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and versatile reactivity continue to inspire innovative research directions, solidifying its position as an essential molecule in contemporary chemical science.